N-(benzo[d]thiazol-2-yl)-3-(4-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)propanamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-3-(4-oxo-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)propanamide
• InChI: InChI=1S/C21H16N6O2S/c28-18(25-21-24-16-8-4-5-9-17(16)30-21)10-11-26-13-22-19-15(20(26)29)12-23-27(19)14-6-2-1-3-7-14/h1-9,12-13H,10-11H2,(H,24,25,28)
• InChI Key: YVYIZVUOURXVHT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C3=C(C=N2)C(=O)N(C=N3)CCC(=O)NC4=NC5=CC=CC=C5S4
• Molecular Formula: C21H16N6O2S
• Molecular Weight: 416.5 g/mol

Description

N-(benzo[d]thiazol-2-yl)-3-(4-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)propanamide is a useful research compound. Its molecular formula is C21H16N6O2S and its molecular weight is 416.46. The purity is usually 95%.
BenchChem offers high-quality N-(benzo[d]thiazol-2-yl)-3-(4-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(benzo[d]thiazol-2-yl)-3-(4-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Studies

. . .

Antibacterial Agents

. . .

Optical Materials

. This suggests potential applications in the field of optics and materials science.

Biological Potential

. This could include a wide range of applications in the field of biotechnology and medicine.

QSAR Modeling

. .

Treatment of Rheumatic Diseases

. This suggests potential therapeutic applications for this compound in the treatment of these diseases.

Mechanism of Action

Target of Action

Benzothiazole derivatives have been associated with diverse biological activities such as antifungal, antiprotozoal, antimicrobial, anticancer, anticonvulsant, antihypertensive, antidiabetic, and anti-inflammatory activities . Therefore, the targets could be enzymes or receptors involved in these pathways.

Mode of Action

Benzothiazole derivatives have been known to interact with their targets, leading to changes in cellular processes . The specific interactions and resulting changes would depend on the exact target and the biochemical context.

Biochemical Pathways

The compound may affect various biochemical pathways depending on its specific targets. For instance, benzothiazole derivatives have been associated with the inhibition of biosynthesis of prostaglandins, which are derived from arachidonic acid . This could potentially affect inflammation and pain pathways.

Pharmacokinetics

The ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) properties of this compound have been calculated and show a favorable pharmacokinetic profile . These properties would impact the bioavailability of the compound, determining how well it is absorbed into the body, how it is distributed to different tissues, how it is metabolized, and how it is excreted.

Result of Action

The result of the compound’s action would depend on its specific targets and the biochemical context. For instance, if the compound targets enzymes involved in inflammation, it could potentially reduce inflammation. The compound has shown promising activity against Staphylococcus aureus, indicating its potential as an antibacterial agent .